Cas no 61788-14-5 (1,2,4-Triazine-3,5(2H,4H)-dione, 6-phenyl-, 3-hydrazone)

• Product Name: 1,2,4-Triazine-3,5(2H,4H)-dione, 6-phenyl-, 3-hydrazone
• CAS No: 61788-14-5
• MF: C₉H₁₁N₅O
• MW: 205.216540575027
• CID: 466110
• PubChem ID: 168004679
• Update Time: 2025-04-19

1,2,4-Triazine-3,5(2H,4H)-dione, 6-phenyl-, 3-hydrazone Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Triazine-3,5(2H,4H)-dione, 6-phenyl-, 3-hydrazone
• 3-hydrazinyl-6-phenyl-2H-1,2,4-triazin-5-one
• 61788-14-5

• Inchi： 1S/C9H11N5O/c10-12-9-11-8(15)7(13-14-9)6-4-2-1-3-5-6/h1-5,7,13H,10H2,(H2,11,12,14,15)
• InChI Key： ACUUQAUIAPDAGU-UHFFFAOYSA-N
• SMILES： O=C1C(C2C=CC=CC=2)NN/C(=N\N)/N1

Computed Properties

• Exact Mass: 203.08087
• Monoisotopic Mass: 205.09635999g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 91.5Ų

Experimental Properties

• PSA: 91.87